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Compound of Interest

Compound Name: Ethyl docos-2-enoate

CAS No.: 143120-84-7

Cat. No.: B12561588

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the disposal of

Ethyl docos-2-enoate, ensuring adherence to safety protocols and regulatory compliance.

While a specific Safety Data Sheet (SDS) for Ethyl docos-2-enoate is not readily available,

this guide leverages data from its structurally similar saturated counterpart, Ethyl docosanoate

(CAS No. 5908-87-2), to provide a robust framework for its safe disposal. It is imperative to

conduct a site-specific risk assessment and consult with your institution's environmental health

and safety (EHS) department before proceeding.

Hazard Assessment and Safety Data
The following table summarizes the known hazards of Ethyl docosanoate. While not identical,

these provide a baseline for handling Ethyl docos-2-enoate with appropriate caution.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Before handling Ethyl docos-2-enoate, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.

Body Protection: A lab coat or chemical-resistant apron. For larger quantities, a complete suit

protecting against chemicals may be necessary.

Respiratory Protection: For nuisance exposures or if dust is generated, use a P95 (US) or P1

(EU EN 143) particle respirator.

Step-by-Step Disposal Protocol
The disposal of Ethyl docos-2-enoate should be approached with a clear, methodical process

to minimize risk and ensure regulatory compliance.

1. Initial Containment and Labeling:

Ensure the waste material is stored in a suitable, sealed, and clearly labeled container. The

label should include the chemical name ("Ethyl docos-2-enoate, Waste"), any known

hazards, and the date of accumulation.
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2. Segregation of Waste:

Do not mix Ethyl docos-2-enoate waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines. Incompatible materials could lead to

hazardous reactions.

3. Consultation and Professional Disposal:

The primary method for the disposal of this material is to engage a licensed professional

waste disposal service.[1] Offer surplus and non-recyclable solutions to a licensed disposal

company.[1]

Provide the disposal company with all available safety information, including the data for

Ethyl docosanoate as a surrogate if a specific SDS for Ethyl docos-2-enoate is not

available.

4. Handling Spills:

In the event of a spill, avoid breathing vapors, mist, or gas.[1]

For minor spills, absorb the material with an inert substance (e.g., vermiculite, sand, or earth)

and place it into a suitable, closed container for disposal.[2] Do not let the product enter

drains.[1]

For major spills, evacuate the area and contact your institution's emergency response team.

5. Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with

Ethyl docos-2-enoate using an appropriate solvent, followed by soap and water. Dispose of

all cleaning materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Ethyl docos-2-
enoate.
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Caption: Logical workflow for the disposal of Ethyl docos-2-enoate.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

management of Ethyl docos-2-enoate waste, fostering a secure research environment and

upholding regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12561588/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588?utm_src=pdf-custom-synthesis#bc-rfq
https://static.cymitquimica.com/products/IN/pdf/sds-DA00E9LD.pdf
https://datasheets.scbt.com/sc-204824.pdf
https://www.benchchem.com/product/b12561588/docs#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588/docs#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588/docs#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/product/b12561588/docs#navigating-the-safe-disposal-of-ethyl-docos-2-enoate-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12561588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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